Cas no 5334-09-8 (Phthalic Acid Cyclohexyl Isobutyl Ester)

• Product Name: Phthalic Acid Cyclohexyl Isobutyl Ester
• CAS No: 5334-09-8
• MF: C₁₈H₂₄O₄
• MW: 304.380765914917
• CID: 1059253
• PubChem ID: 79253
• Update Time: 2025-04-20

Phthalic Acid Cyclohexyl Isobutyl Ester Chemical and Physical Properties

Names and Identifiers

• Phthalic Acid Cyclohexyl Isobutyl Ester
• 2-O-cyclohexyl 1-O-(2-methylpropyl) benzene-1,2-dicarboxylate
• 1,2-Benzenedicarboxylic acid, 1-cyclohexyl 2-(2-methylpropyl) ester
• 1,2-Benzenedicarboxylic acid, cyclohexyl 2-methylpropyl ester
• AI3-11105
• Cyclohexyl 2-isobutyl phthalate
• cyclohexyl 2-methylpropyl benzene-1,2-dicarboxylate
• Cyclohexyl isobutyl phthalate
• NSC 2387
• NSC 67410
• Phthalic acid, cyclohexyl isobutyl ester (8CI)
• DTXSID4063793
• 1, cyclohexyl 2-methylpropyl ester
• Phthalic acid, cyclohexyl isobutyl ester
• SCHEMBL6402081
• NS00015580
• 1-CYCLOHEXYL 2-(2-METHYLPROPYL) 1,2-BENZENEDICARBOXYLATE
• Isobutyl cyclohexyl phthalate
• NSC2387
• NSC-2387
• NSC 2387; NSC 67410; 1,2-Benzenedicarboxylic Acid, Cyclohexyl 2-Methylpropyl Ester; 1,2-Benzenedicarboxylic Acid, 1-Cyclohexyl 2-(2-Methylpropyl) Ester; Phthalic Acid Cyclohexyl Isobutyl Ester;
• NSC-67410
• UNII-UQ2DXY88FP
• 5334-09-8
• NSC67410
• EINECS 226-250-2
• UQ2DXY88FP
• Phthalic acid 1-cyclohexyl 2-isobutyl ester
• DTXCID8041408

• Inchi： 1S/C18H24O4/c1-13(2)12-21-17(19)15-10-6-7-11-16(15)18(20)22-14-8-4-3-5-9-14/h6-7,10-11,13-14H,3-5,8-9,12H2,1-2H3
• InChI Key： ACVHLWLOORYJEE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCC(C)C)=O)C1CCCCC1

Computed Properties

• Exact Mass: 304.16752
• Monoisotopic Mass: 304.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.1
• Boiling Point: 381°C at 760 mmHg
• Flash Point: 181.4°C
• Refractive Index: 1.522
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters